JWH 018 6-hydroxyindole metabolite
Overview
Description
JWH 018 6-hydroxyindole metabolite is a minor monohydroxylated urinary metabolite of JWH 018, a WIN 55,212-2 derivative that is a mildly selective agonist of the peripheral cannabinoid (CB2) receptor .
Synthesis Analysis
The in vitro phase I metabolism of the synthetic cannabimimetic JWH-018 has been studied. The cytochrome P450 phase I metabolites of JWH-018 were investigated, after in vitro incubation of the drug with human liver microsomes, followed by liquid chromatography–tandem mass spectrometry analysis .Molecular Structure Analysis
The molecular formula of JWH 018 6-hydroxyindole metabolite is C24H23NO2. Its formal name is (6-hydroxy-1-pentyl-1H-indol-3-yl) (naphthalen-1-yl)-methanone .Physical And Chemical Properties Analysis
The physical and chemical properties of JWH 018 6-hydroxyindole metabolite include a molecular weight of 357.4 and a purity of ≥98%. It is a crystalline solid with solubility in DMF, DMSO, and Ethanol at 10 mg/ml .Scientific Research Applications
Forensic Chemistry & Toxicology
JWH 018 6-hydroxyindole metabolite is used in the field of forensic chemistry and toxicology . It is a minor monohydroxylated urinary metabolite of JWH 018, a WIN 55,212-2 derivative . This metabolite can be detected in urine samples, which is useful for forensic investigations .
Analytical Standards
This compound serves as an analytical standard in biochemical research . Analytical standards are substances used to calibrate measurements in scientific research, ensuring the accuracy and reliability of results .
Drugs of Abuse Research
JWH 018 6-hydroxyindole metabolite is used in the study of drugs of abuse . As a metabolite of JWH 018, a synthetic cannabinoid, it helps researchers understand the metabolism and effects of such substances .
Cannabinoid Research
This metabolite is used in cannabinoid research . As a mildly selective agonist of the peripheral cannabinoid (CB 2) receptor , it can help researchers understand the role and function of this receptor in the body .
Mass Spectrometry Application
JWH 018 6-hydroxyindole metabolite is used in mass spectrometry, a technique used to identify and quantify molecules in complex mixtures . This compound can serve as a reference standard in mass spectrometry analyses .
Synthetic Cannabinoid Research
This metabolite is also used in the research of synthetic cannabinoids . Synthetic cannabinoids are a class of drugs designed to mimic the effects of natural cannabinoids . Studying this metabolite can provide insights into the effects and risks of these synthetic substances .
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of the JWH 018 6-hydroxyindole metabolite is the peripheral cannabinoid receptor, also known as the CB2 receptor . The CB2 receptor plays a crucial role in the endocannabinoid system, which is involved in a variety of physiological processes including pain sensation, mood, and memory .
Mode of Action
The JWH 018 6-hydroxyindole metabolite acts as a mildly selective agonist of the CB2 receptor . An agonist is a substance that initiates a physiological response when combined with a receptor. In this case, the JWH 018 6-hydroxyindole metabolite binds to the CB2 receptor, activating it .
Pharmacokinetics
The JWH 018 6-hydroxyindole metabolite is a minor monohydroxylated urinary metabolite of JWH 018 . This suggests that it is produced in the body through the process of monohydroxylation, which involves the addition of a hydroxyl group (OH) to the JWH 018 molecule
Result of Action
The activation of the CB2 receptor by the JWH 018 6-hydroxyindole metabolite can result in various molecular and cellular effects. These may include changes in pain sensation, reduction of inflammation, and modulation of immune response . .
Action Environment
The action, efficacy, and stability of the JWH 018 6-hydroxyindole metabolite can be influenced by various environmental factors. These may include the presence of other substances in the body, the physiological state of the individual, and the specific environment within the body where the metabolite is acting. For example, factors such as pH, temperature, and the presence of other molecules can all potentially influence the action of the metabolite .
properties
IUPAC Name |
(6-hydroxy-1-pentylindol-3-yl)-naphthalen-1-ylmethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H23NO2/c1-2-3-6-14-25-16-22(20-13-12-18(26)15-23(20)25)24(27)21-11-7-9-17-8-4-5-10-19(17)21/h4-5,7-13,15-16,26H,2-3,6,14H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OTRCAWIVHSQWPC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCN1C=C(C2=C1C=C(C=C2)O)C(=O)C3=CC=CC4=CC=CC=C43 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H23NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901017770 |
Source
|
| Record name | JWH-018 6-hydroxyindole metabolite | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901017770 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
357.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1307803-44-6 |
Source
|
| Record name | JWH-018 6-hydroxyindole metabolite | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901017770 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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